Copper(II) methanesulfonate
Overview
Description
Copper(II) methanesulfonate is a useful research compound. Its molecular formula is CH4CuO3S and its molecular weight is 159.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Leaching of Chalcopyrite : Copper(II) methanesulfonate is effective in leaching copper from chalcopyrite, a major copper ore. Methanesulfonic acid (MSA) is used as a strong acid lixiviant with higher solubility for various metals, achieving up to 90% copper extraction with hydrogen peroxide as an oxidant at 75°C (Ahn, Wu, & Lee, 2019).
Kinetics of Chalcopyrite Leaching : Comparative studies of different oxidants in the MSA system for chalcopyrite leaching have shown significant copper extraction, indicating the efficiency of methanesulfonic acid as an alternative lixiviant for copper leaching (Ahn, Wu, & Lee, 2021).
Electrodeposition Applications : Copper(II) methanesulfonate plays a role in the electrodeposition of copper and tin from methanesulfonic acid, offering an environmentally benign alternative to traditional plating baths. It has been found to inhibit copper deposition by blocking reduction and oxidation reactions for copper (Pewnim & Roy, 2015).
Catalytic Activity in Esterification Reactions : Copper methanesulfonate has been used as a catalyst in the esterification of acetic acid with n-butanol, showing higher catalytic activity compared to other Lewis acids. It can be reused with stable yields, making it a sustainable choice (Liu Li-jun, 2004).
Catalytic Synthesis of Isoamyl Butyrate : It has also been used effectively as a catalyst in the esterification of isoamyl alcohol with butyric acid, showing high yield and reusability (Shi Hongbo, 2012).
Catalysis for Chemical Conversion of Aldehydes to Acylals : A combination of copper methanesulfonate with acetic acid has been discovered as an efficient catalytic system for chemoselective conversion of aldehydes to acylals at room temperature under solvent-free conditions (Wang, Gong, Jiang, & Wang, 2006).
Galvanostatic Plating in Microelectronics : Methanesulfonic acid electrolyte with copper(II) methanesulfonate is used for galvanostatic bottom-up filling of copper in microscale through silicon vias (TSVs), a critical process in semiconductor manufacturing (Menk et al., 2018).
Catalytic Tetrahydropyranylation of Alcohols and Phenols : Copper methanesulfonate has shown a synergistic catalytic effect with acetic acid in tetrahydropyranylation of alcohols and phenol at room temperature under solvent-free conditions, providing good yields (Wang, Song, Gong, & Jiang, 2007).
Selective CO2 Capture and Conversion : A copper(II) metal-organic framework with copper methanesulfonate has been synthesized for highly selective CO2 capture and conversion under ambient conditions. It demonstrates excellent selectivity for CO2 over N2 and CH4 and catalytic performance for CO2 conversion (Chakraborty, Das, & Mandal, 2021).
properties
IUPAC Name |
copper;methanesulfonic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH4O3S.Cu/c1-5(2,3)4;/h1H3,(H,2,3,4); |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDFNZYMSEOUVIF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)O.[Cu] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH4CuO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
75-75-2 (Parent) |
Source
|
| Record name | Methanesulfonic acid, copper(2+) salt (2:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054253622 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
159.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Copper(II) methanesulfonate | |
CAS RN |
54253-62-2 |
Source
|
| Record name | Methanesulfonic acid, copper(2+) salt (2:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54253-62-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methanesulfonic acid, copper(2+) salt (2:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054253622 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methanesulfonic acid, copper(2+) salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Copper(II) methanesulfonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.100.698 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Copper methanesulfonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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